Cas no 946375-78-6 (N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methylbenzene-1-sulfonamide)

• Product Name: N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methylbenzene-1-sulfonamide
• CAS No: 946375-78-6
• MF: C₁₈H₁₇FN₂O₂S₂
• MW: 376.468185186386
• CID: 5514981
• Update Time: 2025-05-22

N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-3-methylbenzenesulfonamide
• N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H17FN2O2S2/c1-13-4-2-7-17(10-13)25(22,23)20-9-8-16-12-24-18(21-16)14-5-3-6-15(19)11-14/h2-7,10-12,20H,8-9H2,1H3
• InChI Key： XHYNLTJYMSRXFA-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=CC(F)=C3)=N2)(=O)=O)=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methylbenzene-1-sulfonamide

Comprehensive Overview of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methylbenzene-1-sulfonamide (CAS No. 946375-78-6)

N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methylbenzene-1-sulfonamide (CAS No. 946375-78-6) is a specialized sulfonamide derivative with a unique molecular structure that combines a thiazole ring and a fluorophenyl group. This compound has garnered significant attention in pharmaceutical research and medicinal chemistry due to its potential applications in drug discovery and targeted therapy. Its structural complexity and functional groups make it a valuable candidate for studying enzyme inhibition and receptor modulation.

The thiazole moiety in this compound is particularly noteworthy, as it is a common feature in many bioactive molecules. Thiazole-containing compounds are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 3-fluorophenyl group further enhances the compound's potential for selective binding to biological targets, making it a subject of interest in precision medicine.

Recent trends in drug development have highlighted the importance of sulfonamide-based compounds, which are frequently explored for their therapeutic efficacy and safety profiles. Researchers are increasingly focusing on structure-activity relationships (SAR) to optimize the performance of such molecules. N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methylbenzene-1-sulfonamide exemplifies this trend, as its design allows for precise modifications to improve pharmacokinetics and bioavailability.

In the context of personalized medicine, this compound aligns with the growing demand for tailored therapeutics that address specific disease mechanisms. Its potential applications extend to areas such as oncology, where targeted inhibitors are critical for treating resistant cancers. Additionally, the fluorine atom in its structure is a strategic choice, as fluorinated compounds often exhibit enhanced metabolic stability and membrane permeability.

From a synthetic chemistry perspective, the preparation of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methylbenzene-1-sulfonamide involves multi-step reactions that require careful optimization. Key steps include the formation of the thiazole core and the subsequent sulfonamide coupling. Advances in green chemistry have also influenced the synthesis of such compounds, with researchers exploring catalyst-free and solvent-free methods to reduce environmental impact.

The compound's physicochemical properties, such as its solubility and stability, are critical for its practical applications. Studies have shown that its logP value and hydrogen bonding capacity are favorable for drug-like behavior. These attributes make it a promising candidate for further preclinical evaluation.

In summary, N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-3-methylbenzene-1-sulfonamide (CAS No. 946375-78-6) represents a compelling example of modern medicinal chemistry. Its unique structure and potential biological activities position it as a valuable tool for advancing therapeutic innovation. As research continues to uncover its full potential, this compound may play a pivotal role in addressing unmet medical needs.